4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 4-prop-2-enyl-5-sulfanylidene-1,2,4-triazolidin-3-one
• InChI: InChI=1S/C5H7N3OS/c1-2-3-8-4(9)6-7-5(8)10/h2H,1,3H2,(H,6,9)(H,7,10)
• InChI Key: JIVXOXSMNILSHD-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)NNC1=S
• Molecular Formula: C5H7N3OS
• Molecular Weight: 157.20 g/mol
• CAS No.: 136794-22-4

Description

4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one is a useful research compound. Its molecular formula is C5H7N3OS and its molecular weight is 157.19. The purity is usually 95%.
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Scientific Research Applications

Structural and Nonlinear Optical Properties

The compound 4-(prop-2-en-1-yl)-3-sulfanyl-4,5-dihydro-1H-1,2,4-triazol-5-one has been identified as an effective precursor for the preparation of Cu(I)-π,σ-coordination compounds. These compounds demonstrate promising nonlinear optical and magnetic properties, making them significant in the field of material science. The structural characterization of such compounds has been meticulously performed using single-crystal X-ray diffraction methods. A detailed DFT computational study has also been conducted to analyze the intermolecular interactions within the crystal structure, emphasizing its potential in designing novel materials with specific optical characteristics (Slyvka et al., 2022).

Antimicrobial Properties

Compounds based on the 1,2,4-triazole framework, including this compound derivatives, have been synthesized and tested for their antimicrobial activities. The novel series of these compounds have demonstrated significant activity against both Gram-positive and Gram-negative bacteria, indicating their potential use as antibacterial agents. The structures of these compounds have been elucidated through spectral data and elemental analysis, confirming their integrity and potential efficacy in antimicrobial applications (Shaikh et al., 2014).

Antiproliferative and Antilipolytic Activities

A series of derivatives of this compound have been synthesized and their antiproliferative activity against a panel of obesity-related colorectal cells was evaluated. Moreover, the compounds were tested for the inhibition of pancreatic lipase, indicating their potential in addressing the obesity-colorectal cancer association. Some derivatives exhibited promising cytotoxicity and the compounds were proposed as druggable leads with antidiabesity–antineoplastic capacities (Shkoor et al., 2021).